Cas no 307531-94-8 (2-Propenoic acid,2-methyl-,3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]propylester)

• Product Name: 2-Propenoic acid,2-methyl-,3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]propylester
• CAS No: 307531-94-8
• MF: C₃₅H₇₄O₁₄Si₈
• MW: 943.637679576874
• MDL: MFCD02683452
• CID: 300423
• PubChem ID: 329757946
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-,3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]propylester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-,3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]propylester
• 2-Propenoic acid,2-methyl-,3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]pro
• METHACRYLOXYPROPYLHEPTAISOBUTYL-T8-SILSESQUIOXANE
• PSS-(1-PROPYLMETHACRYLATE)-HEPTAISOBUTY&
• PSS-(1-Propylmethacrylate)-Heptaisobutyl substituted
• 3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl]propyl 2-methylprop-2-enoate
• 3-Methacryloyloxypropylheptaisobutyl-T8-silsesquioxane
• (3-Methacryloxypropyl)heptaisobutyl-T8-silsesquioxane
• Methacrylolsobutyl
• MFCD02683452
• 3-(3,5,7,9,11,13,15-heptaisobutylpentacyclo-[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxan-1-yl)propyl methacrylate
• DTXSID90391191
• 307531-94-8
• 2-Propenoic acid, 2-methyl-, 3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]propyl ester
• SCHEMBL5612682
• METHACRYLOXYPROPYLHEPTAISOBUTYL-T8-SILSESQUIOXANE, tech-95
• 3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.1(3),?.1?,(1)?.1?,(1)(3)]octasiloxan-1-yl]propyl 2-methylprop-2-enoate
• CVYLJMBNVJQTGW-UHFFFAOYSA-N

• MDL： MFCD02683452
• Inchi： 1S/C35H74O14Si8/c1-27(2)20-51-38-50(19-17-18-37-35(36)34(15)16)39-52(21-28(3)4)43-54(41-51,23-30(7)8)47-57(26-33(13)14)48-55(42-51,24-31(9)10)44-53(40-50,22-29(5)6)46-56(45-52,49-57)25-32(11)12/h27-33H,15,17-26H2,1-14,16H3
• InChI Key： CVYLJMBNVJQTGW-UHFFFAOYSA-N
• SMILES： [Si]12(CC(C)C)O[Si]3(CC(C)C)O[Si]4(CC(C)C)O[Si]5(CCCOC(C(=C)C)=O)O[Si](CC(C)C)(O3)O[Si](CC(C)C)(O[Si](CC(C)C)(O5)O[Si](CC(C)C)(O4)O1)O2

Computed Properties

• Exact Mass: 942.323
• Monoisotopic Mass: 942.323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 20
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.09
• Melting Point: 108-112 °C (lit.)
• Boiling Point: >205°C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.483
• PSA: 137.06000
• LogP: 8.86620
• Solubility: Not determined

2-Propenoic acid,2-methyl-,3-[3,5,7,9,11,13,15-heptakis(2-methylpropyl)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxan-1-yl]propylester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Below 5 ° C
• TSCA：No